Cas no 28122-40-9 (Phenol, 2,4-bis(1,1-dimethylethyl)-6-(2H-naphtho[1,2-d]triazol-2-yl)-)
28122-40-9 structure
Product Name:Phenol, 2,4-bis(1,1-dimethylethyl)-6-(2H-naphtho[1,2-d]triazol-2-yl)-
CAS No:28122-40-9
MF:C24H27N3O
MW:373.49068570137
CID:1433808
PubChem ID:71357590
Update Time:2025-04-20
Phenol, 2,4-bis(1,1-dimethylethyl)-6-(2H-naphtho[1,2-d]triazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2,4-bis(1,1-dimethylethyl)-6-(2H-naphtho[1,2-d]triazol-2-yl)-
- 2-benzo[e]benzotriazol-2-yl-4,6-ditert-butylphenol
- 28122-40-9
- DTXSID90781654
- 2,4-Di-tert-butyl-6-(2H-naphtho[1,2-d][1,2,3]triazol-2-yl)phenol
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- Inchi: 1S/C24H27N3O/c1-23(2,3)16-13-18(24(4,5)6)22(28)20(14-16)27-25-19-12-11-15-9-7-8-10-17(15)21(19)26-27/h7-14,28H,1-6H3
- InChI Key: IROWCCUWHBONOC-UHFFFAOYSA-N
- SMILES: OC1=C(C=C(C=C1C(C)(C)C)C(C)(C)C)N1N=C2C=CC3C=CC=CC=3C2=N1
Computed Properties
- Exact Mass: 373.21561
- Monoisotopic Mass: 373.215412493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- PSA: 50.94
Phenol, 2,4-bis(1,1-dimethylethyl)-6-(2H-naphtho[1,2-d]triazol-2-yl)- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
28122-40-9 (Phenol, 2,4-bis(1,1-dimethylethyl)-6-(2H-naphtho[1,2-d]triazol-2-yl)-) Related Products
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